Cas no 70187-22-3 (3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole)

3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole structure
70187-22-3 structure
Product Name:3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
CAS No:70187-22-3
MF:C15H13N3O
MW:251.283222913742
CID:974737
PubChem ID:189754
Update Time:2025-04-19

3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
    • 3-(4-methoxyphenyl)-4-phenyl-1,2,4-triazole
    • 4H-1,2,4-triazole, 3-(4-methoxyphenyl)-4-phenyl-
    • DTXSID20220460
    • 3-Mppt
    • 70187-22-3
    • SCHEMBL10625090
    • Inchi: 1S/C15H13N3O/c1-19-14-9-7-12(8-10-14)15-17-16-11-18(15)13-5-3-2-4-6-13/h2-11H,1H3
    • InChI Key: JIXYFZKFYITQCJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=NN=CN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • PSA: 39.94
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